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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorophenol red is a sulfonephthalein dye predominantly utilized as a pH indicator in various
scientific and industrial applications.[1] While not a conventional histological stain for visualizing
cellular structures, its distinct color transition within a biologically relevant pH range makes it a
valuable tool for monitoring the conditions of biological samples. In solution, Chlorophenol red
exhibits a clear color change from yellow at acidic pH to red or violet in neutral to slightly
alkaline conditions.[2][3] This property is leveraged in biochemical assays, microbiological
studies, and pharmaceutical development for tracking pH-dependent processes.[1]

These application notes provide detailed protocols for the two primary uses of Chlorophenol
red in a biological research context: as a visual pH indicator in plant tissue culture media and
for the quantitative determination of protein concentration using resonance light scattering.

Physicochemical Properties and Data

Proper understanding of the physicochemical properties of Chlorophenol red is crucial for its
effective application. The key quantitative data is summarized below for easy reference.
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Property Value Reference
Chemical Formula C19H12CI205S [1]
Molecular Weight 423.27 g/mol [4]
pH Indicator Range 48-6.8 [4]

Color Change

Yellow (acidic) to Red/Violet
(basic)

[2](3]

Maximum Absorption (Amax)

572 nm

[2]

Solubility

Sparingly soluble in water,

soluble in ethanol

[4]

Application 1: Visual Monitoring of pH in Plant
Tissue Culture Media

Principle

The growth of plant tissues in vitro is highly dependent on the pH of the culture medium, which

affects nutrient availability and cellular processes. Chlorophenol red can be added to the

medium to provide a non-invasive, visual indication of pH changes. As the plant cells

metabolize and release acidic byproducts, the color of the medium will change from red/violet

to yellow, signaling the need for a medium change.[5][6]

Experimental Protocol

1. Preparation of Chlorophenol Red Stock Solution (0.1% w/v):

N

Weigh 100 mg of Chlorophenol red powder.

Dissolve the powder in 100 mL of 95% ethanol.[4]

Store the stock solution in a dark, well-sealed container at room temperature.

. Preparation of Plant Tissue Culture Medium with Chlorophenol Red:
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e Prepare the desired plant tissue culture medium (e.g., Murashige and Skoog) according to
the standard protocol.

» Before autoclaving, add the Chlorophenol red stock solution to the medium to achieve a
final concentration of 5-20 pg/mL.[6][7] For a final concentration of 20 ug/mL, add 2 mL of
the 0.1% stock solution per liter of medium.

o Adjust the final pH of the medium to the desired level (typically 5.8 for most plant cultures).
The medium should exhibit a red or violet color.

o Autoclave the medium to ensure sterility. The color of the indicator is stable during
autoclaving.[5]

3. Culturing and Monitoring:

» Dispense the sterilized medium into culture vessels.

 Inoculate the medium with plant explants.

 Incubate the cultures under appropriate light and temperature conditions.

 Visually monitor the color of the medium daily. A change in color from red/violet to orange
and then to yellow indicates a drop in pH.

Data Presentation

Concentration of

Observation Recommendation Reference
Chlorophenol Red

Visible color change, ]
Suitable for short-term

5 pg/mL may fade over [6][7]
) cultures.
extended periods.
More noticeable and Recommended for
20 pg/mL [61[7]
stable color change. long-term cultures.

Experimental Workflow
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Workflow for pH Monitoring in Plant Tissue Culture

Prepare 0.1% Chlorophenol Red Stock Solution Prepare Plant Tissue Culture Medium

' '

Add Chlorophenol Red Stock to Medium (5-20 pg/mL)

'

Adjust Medium pH to 5.8

'

Autoclave Medium

'

Inoculate with Plant Explants

'

Incubate Cultures

'

Visually Monitor Color Change
(Red/Violet -> Yellow)

Click to download full resolution via product page

Caption: Workflow for pH Monitoring in Plant Tissue Culture.

Application 2: Quantitative Determination of Protein

Concentration
Principle
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This method is based on the enhancement of the resonance light scattering (RLS) of

Chlorophenol red upon its interaction with proteins at an acidic pH.[8] The intensity of the

scattered light is proportional to the protein concentration, allowing for a highly sensitive

quantitative assay.

Experimental Protocol

1.

Reagent Preparation:
Chlorophenol Red Solution: Prepare a solution of Chlorophenol red in a suitable buffer.
pH 4.0 Buffer: Prepare a buffer solution and adjust the pH to 4.0.

Protein Standards: Prepare a series of standard protein solutions (e.g., Bovine Serum
Albumin - BSA, Human Serum Albumin - HSA) of known concentrations.

. Assay Procedure:

In a suitable cuvette, mix the Chlorophenol red solution with the pH 4.0 buffer.

Add a known volume of the protein standard or the biological sample containing the protein
of interest.

Mix the solution thoroughly.

Measure the resonance light scattering intensity using a suitable spectrophotometer or
fluorometer at the appropriate excitation and emission wavelengths.

. Data Analysis:

Construct a standard curve by plotting the RLS intensity versus the concentration of the
protein standards.

Determine the protein concentration in the biological sample by interpolating its RLS intensity
on the standard curve.

Data Presentation
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Bovine Serum Human Serum
Parameter . . Reference
Albumin (BSA) Albumin (HSA)
Optimal pH 4.0 4.0 [8]
Linear Range 0-1.0mg/L 0-0.75 mg/L [8]
Detection Limit 20.3 pg/L 20.4 pg/L [8]

Experimental Workflow

Workflow for Protein Quantification via Resonance Light Scattering

Prepare Reagents:
- Chlorophenol Red Solution
- pH 4.0 Buffer
- Protein Standards

'

Mix Chlorophenol Red and pH 4.0 Buffer

'

Add Protein Standard or Sample

'

Measure Resonance Light Scattering Intensity

'

Construct Standard Curve

'

Determine Sample Protein Concentration
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Caption: Workflow for Protein Quantification.

Conclusion

Chlorophenol red is a versatile pH indicator with specific applications in biological research.
While it does not function as a traditional stain for visualizing cellular morphology, its utility in
monitoring the pH of cell cultures and in the sensitive quantification of proteins makes it a
valuable tool for researchers, scientists, and drug development professionals. The protocols
provided herein offer a detailed guide for the effective implementation of Chlorophenol red in
these contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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